1-(2-Chlorophenyl)-3-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)urea

• IUPAC Name: 1-(2-chlorophenyl)-3-[5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl]urea
• InChI: InChI=1S/C16H12ClFN4O2/c17-12-3-1-2-4-13(12)19-15(23)20-16-22-21-14(24-16)9-10-5-7-11(18)8-6-10/h1-8H,9H2,(H2,19,20,22,23)
• InChI Key: MWKYANRSUBTZCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)NC2=NN=C(O2)CC3=CC=C(C=C3)F)Cl
• Molecular Formula: C16H12ClFN4O2
• Molecular Weight: 346.74 g/mol

Description

1-(2-Chlorophenyl)-3-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. This compound is also known as CFTRinh-172, which is a potent and selective inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) channel. CFTR is a chloride channel that plays a crucial role in regulating the transport of chloride ions across cell membranes. The dysfunction of CFTR is associated with various diseases such as cystic fibrosis, secretory diarrhea, and polycystic kidney disease.

Scientific Research Applications

Synthesis and Biological Activity

Research on similar compounds involves the synthesis and structural characterization, often aimed at discovering new potential applications in various fields such as antitumor activities. For example, a study on novel 4,5‐disubstituted thiazolyl urea derivatives showcased promising antitumor activities, indicating the therapeutic potential of such compounds (Ling et al., 2008).

Pesticide Development

Another area of interest is the development of pesticides, where compounds with similar structures have been analyzed for their effectiveness. The crystal structure of flufenoxuron, a benzoylurea pesticide, was determined, contributing to understanding its mode of action and potentially informing the development of new pesticides (Jeon et al., 2014).

Inhibition of Chitin Synthesis

Compounds of a similar nature have been studied for their ability to interfere with the deposition of insect cuticles, acting as insect growth regulators. This line of research is crucial for developing new insecticides with novel modes of action, as demonstrated in a study on the inhibition of chitin synthesis by certain urea insecticides (Deul et al., 1978).

Antioxidant Activity

The antioxidant properties of similar compounds, featuring urea, thiourea, and selenourea derivatives, have been explored. These studies contribute to the search for new antioxidant agents that could be beneficial in treating various oxidative stress-related conditions (Reddy et al., 2015).